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Compound of Interest

Compound Name: 6-Chloropyridin-2-yl acetate
CAS No.: 138376-65-5
Cat. No.: B590562
Get Quote
. J

Executive Summary & Hazard Context

6-Chloropyridin-2-yl acetate is a halogenated heteroaromatic ester.[1] Unlike standard
organic solvents, its disposal requires strict adherence to halogenated waste protocols due to
the chlorine substituent and the nitrogen-containing pyridine ring.

Improper disposal carries two specific risks:

o Regulatory Non-Compliance: Mixing halogenated compounds (>1-2%) with non-halogenated
solvents violates EPA RCRA protocols and can damage incinerator catalytic converters,
leading to severe facility fines.

o Chemical Instability (Hydrolysis): As an ester, this compound is susceptible to hydrolysis in
the presence of moisture, acids, or bases, potentially releasing 6-chloropyridin-2-ol and
acetic acid within the waste drum. This can lead to pressure buildup and pH shifts.

This guide provides a self-validating workflow to ensure safe, compliant disposal.
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Chemical Identification & Hazard Profiling

Before handling, verify the chemical identity to ensure it enters the correct waste stream.

Parameter Data | Characteristic Operational Implication

Contains Chlorine
Chemical Structure 6-Chloro-2-acetoxypyridine (Halogenated) and Nitrogen

(NOx precursor).

Susceptible to hydrolysis;
Functional Group Pyridyl Ester avoid aqueous acidic/basic

waste streams.

MUST be segregated from
Waste Class Halogenated Organic standard organic solvents

(acetone, ethanol, etc.).

Flash point likely >60°C
Combustibility Combustible Liquid/Solid (estimate); treat as ignitable
waste (D001).[2]

Prevent release to drains.

Toxicity Irritant / Aquatic Toxin ) o
Toxic to aquatic life (H402).

Operational Disposal Protocol
Phase 1: Segregation (The Critical Control Point)

The most common failure mode in disposing of chloropyridines is cross-contamination with
non-halogenated solvents.

o Rule: If the final mixture contains >1,000 ppm (0.1%) halogens, the entire container is
classified as Halogenated Waste.

o Action: Dedicate a specific satellite accumulation container labeled "HALOGENATED
ORGANIC WASTE ONLY."

» Prohibited Mixtures: Do NOT pour this compound into containers holding:
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o Strong Acids (Conc. HCI, H2S0Oa4) -> Accelerates hydrolysis.
o Strong Bases (NaOH, KOH) -> Rapid hydrolysis, heat generation.
o Oxidizers (Peroxides, Nitric Acid) -> Potential for violent reaction.

Phase 2: Pre-Disposal Stabilization (Self-Validating
System)

To ensure the waste container remains stable during storage, perform this "Health Check"
before adding the chemical:

» pH Check: Verify the waste container pH is between 4 and 10.

o Why? Extreme pH catalyzes the ester hydrolysis, releasing acetic acid and potentially
pressurizing the drum.

¢ Phase Inspection: Ensure the waste container is primarily organic solvent.

o Why? If the container is mostly aqueous, the ester will eventually hydrolyze. If the waste is
>90% organic solvent, the compound remains stable.

Phase 3: Packaging & Labeling

o Container Material: High-Density Polyethylene (HDPE) or Borosilicate Glass. Avoid metal
cans if the waste stream has any acidity (corrosion risk from potential hydrolysis byproducts).

e Labeling:
o Primary Label: "HAZARDOUS WASTE"
o Constituents: Explicitly list "6-Chloropyridin-2-yl acetate" and "Halogenated Organics."

o Hazard Checkboxes: [x] Toxic [x] Irritant [x] Combustible.

Phase 4: Final Disposal Path

This waste stream must be sent to a High-Temperature Incinerator equipped with acid gas
scrubbers.
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* Incineration Logic: The chlorine atom converts to HCI gas during combustion. The pyridine
nitrogen converts to NOx. Standard boilers cannot handle this; it requires a RCRA-permitted
hazardous waste incinerator (TSDF).

Visual Workflow: Decision & Logistics Tree

The following diagram outlines the logical flow for disposing of 6-Chloropyridin-2-yl acetate,
ensuring no decision errors occur at the bench.
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Waste Generation:
6-Chloropyridin-2-yl acetate

Physical State Check

Is Solid Is Solution

Solid / Pure Substance Dissolved in Solvent

CRITICAL DECISION:
Segregation

.DO NOT USE

Halogenated Waste Stream
(Dichloromethane, Chloroform)

Select Container:
HDPE or Glass
(Avoid Metal)

:

Labeling:
‘Hazardous Waste'
'‘Contains Halogens'

Final Disposal:

High-Temp Incineration
(w/ HCI Scrubbing)

Click to download full resolution via product page
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Caption: Logical workflow for segregating and packaging 6-Chloropyridin-2-yl acetate to
prevent cross-contamination.

Regulatory & Compliance Data (RCRA)

While this specific compound may not be a "Listed Waste" (F, K, P, or U list) by specific name, it
defaults to "Characteristic Waste" protocols due to its properties.

Regulatory Category Classification Code Notes

If in a flammable solvent (Flash

Ignitability D001 )

point <60°C).[3]

If the mixture contains
Toxicity (Characteristic) D004-D043 regulated metals or solvents

(e.g., Pyridine D038).

Not an RCRA code, but a
Halogen Content Halogenated Organic critical TSDF acceptance

criterion.

_ Incineration is the required
) Best Demonstrated Available
EPA Recommendation method for halogenated
Technology (BDAT) )
organics [1].

Emergency Spill Procedures

In the event of a spill during transfer to the waste container:
o Evacuate: Remove ignition sources.
o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

¢ Absorb: Use a non-combustible absorbent (Vermiculite or Clay). Do not use paper towels
(fire risk).

¢ Clean: Clean the surface with a mild detergent; avoid bleach (potential reaction with nitrogen
compounds).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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